Cas no 71111-07-4 (2,4-Diaminotoluene)

2,4-Diaminotoluene structure
2,4-Diaminotoluene structure
Product Name:2,4-Diaminotoluene
CAS No:71111-07-4
MF:C7H10N2
MW:122.167701244354
CID:569233
Update Time:2023-08-02

2,4-Diaminotoluene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine,4-methyl-, labeled with tritium (9CI)
    • 1,3-Benzenediamine, 4-methyl-, labeled with tritium
    • 2,4-Diaminotoluene
    • 4-methylbenzene-1,3-diamine
    • 2,4-Toluenediamine
    • TOLUENE-2,4-DIAMINE
    • 1,3-Benzenediamine, 4-methyl-
    • Developer mtd
    • m-Toluenediamine
    • Developer T
    • Fourrine M
    • m-Tolylenediamine
    • Eucanine GB
    • Benzofur MT
    • Tertral G
    • Pelagol J
    • Developer DBJ
    • Pelagol Grey J
    • Zogen developer H
    • Developer MT-CF
    • 2,4-Toluene diamine
    • Brown for Fur T
    • Tolylene-2,4-diamine
    • Fourrine 94
    • Zoba GKE
    • Nako TMT
    • 4-Methyl-m-phenylenediamine
    • 2,4-Diaminotoluol
    • 4-m-Tolylenediamine
    • 2,4-Tolamine
    • Fouramine J
    • Developer B
    • 5-Amino
    • Inchi: 1S/C7H10N2/c1-5-2-3-6(8)4-7(5)9/h2-4H,8-9H2,1H3
    • InChI Key: VOZKAJLKRJDJLL-UHFFFAOYSA-N
    • SMILES: NC1C=C(C=CC=1C)N

Computed Properties

  • Exact Mass: 122.084398
  • Monoisotopic Mass: 122.084398
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 52

Experimental Properties

  • Density: Relative vapor density (air = 1): 4.2
  • Melting Point: 99 DEG C
  • Boiling Point: 292 DEG C
  • Flash Point: 300 °F (NTP, 1992)
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